Cas no 2171205-79-9 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid
• CAS No: 2171205-79-9
• MF: C₂₅H₂₁FN₂O₅
• MW: 448.443050146103
• CID: 5814536
• PubChem ID: 165559589
• Update Time: 2025-06-26

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid
• EN300-1504051
• 2171205-79-9
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-6-fluorobenzoic acid

• Inchi： 1S/C25H21FN2O5/c1-14(23(29)28-21-12-6-11-20(26)22(21)24(30)31)27-25(32)33-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,14,19H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m0/s1
• InChI Key： FDUMVZKPNYFJIU-AWEZNQCLSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 448.14344994g/mol
• Monoisotopic Mass: 448.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid (CAS No. 2171205-79-9)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid, identified by its CAS number 2171205-79-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes a fluorenylmethoxycarbonyl (FMOC) group, an amino acid derivative, and a fluorinated benzoic acid moiety. The intricate arrangement of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further research and development in drug discovery.

The fluorenylmethoxycarbonyl (FMOC) group is a protecting group commonly used in peptide synthesis, but its presence in this compound suggests potential applications beyond simple peptide chemistry. The FMOC moiety can influence the reactivity and stability of the molecule, making it an interesting subject for studying enzyme interactions and metabolic pathways. Additionally, the fluorine atom incorporated into the benzoic acid ring introduces electron-withdrawing effects, which can modulate the compound's solubility, bioavailability, and binding affinity to biological targets.

The 6-fluorobenzoic acid component is another key feature that enhances the compound's pharmacological potential. Fluorinated aromatic compounds are well-documented for their improved metabolic stability and enhanced binding interactions with enzymes and receptors. This structural motif is frequently employed in the design of active pharmaceutical ingredients (APIs) due to its ability to enhance drug efficacy and reduce off-target effects. The combination of these features in 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid positions it as a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of CAS No. 2171205-79-9 have been analyzed using high-throughput virtual screening (HTVS) to identify potential binding interactions with various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory drugs.

The stereochemical configuration at the (2S) position of the amino acid derivative is another critical aspect of this compound. Chirality plays a crucial role in determining the biological activity of many pharmaceuticals, as enantiomers can exhibit significantly different pharmacological profiles. The specific stereochemistry of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid may contribute to its unique interaction with biological targets, potentially leading to higher selectivity and fewer side effects compared to racemic mixtures.

In vitro studies have begun to explore the pharmacokinetic properties of this compound. The presence of both hydrophilic and hydrophobic regions in its structure suggests that it may exhibit moderate solubility in both aqueous and organic solvents, which could be advantageous for formulation development. Additionally, the stability of the FMOC group under various conditions has been evaluated to assess its suitability for synthetic applications and potential degradation pathways in biological systems.

The field of medicinal chemistry continues to evolve rapidly, with an increasing emphasis on designing molecules that can modulate specific biological pathways with high precision. The structural complexity of CAS No. 2171205-79-9 aligns well with this trend, as it incorporates multiple functional groups that can be fine-tuned to optimize drug-like properties. Future research may focus on derivatization strategies to enhance its potency, selectivity, and pharmacokinetic profile.

Collaborative efforts between synthetic chemists and biologists are essential for unlocking the full potential of this compound. By combining experimental data with computational predictions, researchers can accelerate the discovery process and bring novel therapeutics to market more efficiently. The unique characteristics of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid make it a compelling subject for interdisciplinary studies aimed at addressing unmet medical needs.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. Their ability to enhance binding affinity, metabolic stability, and bioavailability has made them indispensable tools for medicinal chemists. The incorporation of fluorine into the benzoic acid ring of CAS No. 2171205-79-9 exemplifies how small structural modifications can significantly impact a molecule's pharmacological properties. Continued exploration of this class of compounds will undoubtedly yield new insights into disease mechanisms and novel therapeutic strategies.

As our understanding of biology expands, so does our capacity to design molecules that interact with biological systems in precise ways. The complex architecture of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-6-fluorobenzoic acid highlights the sophistication involved in modern drug design, where each functional group serves a specific purpose in optimizing therapeutic efficacy. By leveraging cutting-edge technologies and innovative synthetic methods, researchers are paving the way for next-generation pharmaceuticals that offer improved patient outcomes.